Cas no 2177267-20-6 (2-(4-Aminopiperidin-4-YL)aceticacidhcl)

• Product Name: 2-(4-Aminopiperidin-4-YL)aceticacidhcl
• CAS No: 2177267-20-6
• MF: C₇H₁₅ClN₂O₂
• MW: 194.659200906754
• MDL: MFCD31801812
• CID: 5280729
• Update Time: 2025-10-31

2-(4-Aminopiperidin-4-YL)aceticacidhcl Chemical and Physical Properties

Names and Identifiers

• 2-(4-Aminopiperidin-4-YL)aceticacidhcl

• MDL： MFCD31801812
• Inchi： 1S/C7H14N2O2.ClH/c8-7(5-6(10)11)1-3-9-4-2-7;/h9H,1-5,8H2,(H,10,11);1H
• InChI Key： JSCLXDFKGGUAOR-UHFFFAOYSA-N
• SMILES： C(C1(CCNCC1)N)C(=O)O.Cl

Additional information on 2-(4-Aminopiperidin-4-YL)aceticacidhcl

A Comprehensive Overview of CAS No 2177267-20-6: 2-(4-Aminopiperidin-4-YL)acetic acid HCl

The compound with CAS No 2177267-20-6, commonly referred to as 2-(4-Aminopiperidin-4-YL)acetic acid HCl, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself is a testament to its intricate structure, combining a piperidine ring with an amino group and an acetic acid moiety, all of which contribute to its versatile chemical behavior.

Recent studies have highlighted the importance of 4-Aminopiperidine derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the amino group in the piperidine ring introduces hydrogen bonding capabilities, which are crucial for interactions with biological targets such as enzymes and receptors. This makes 2-(4-Aminopiperidin-4-YL)acetic acid HCl a promising candidate for various therapeutic applications.

The synthesis of this compound involves a multi-step process that typically includes the formation of the piperidine ring followed by substitution reactions to introduce the amino and acetic acid groups. Researchers have explored various synthetic pathways, optimizing conditions to achieve high yields and purity. These advancements have been documented in recent publications, underscoring the compound's potential for large-scale production and subsequent use in pharmaceutical research.

In terms of biological activity, 2-(4-Aminopiperidin-4-YL)acetic acid HCl has shown promise in preliminary assays targeting neurodegenerative diseases. Its ability to modulate key enzymes involved in these conditions suggests it could be a lead compound for drug development. Additionally, its structural flexibility allows for further modifications, enabling researchers to explore a wide range of analogs with enhanced bioactivity.

The application of computational chemistry tools has further elucidated the molecular interactions of this compound.Docking studies reveal favorable binding modes with therapeutic targets, providing insights into its mechanism of action.These findings are supported by recent experimental data, which validate the computational predictions and strengthen the case for its therapeutic potential.

In conclusion, CAS No 2177267-20-6, or 2-(4-Aminopiperidin-4-YL)acetic acid HCl, represents a valuable addition to the arsenal of compounds being investigated for their medicinal properties.The combination of its unique structure, synthetic accessibility, and biological activity positions it as a key molecule in contemporary pharmacological research.As ongoing studies continue to uncover its full potential,this compound is poised to make significant contributions to the development of novel therapeutic agents.